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Compound of Interest

1-(3-Fluorophenyl)-3-
Compound Name:

methylpiperazine
CAS No.: 1250098-88-4
Cat. No.: B1445137

Get Quote

Executive Summary & Rationale

1-(3-Fluorophenyl)-3-methylpiperazine is a chiral derivative of the phenylpiperazine class.
Unlike the achiral standard mFPP, the introduction of a methyl group at the C3 position of the
piperazine ring creates a stereocenter (typically S or R). This structural modification is a critical
medicinal chemistry strategy used to:

o Restrict Conformational Flexibility: Locking the piperazine ring conformation to enhance
receptor subtype selectivity (e.g., 5-HT2C vs. 5-HT2A).

o Modulate Metabolic Stability: Sterically hindering N-dealkylation or ring oxidation.
« Introduce Chirality: allowing for the exploration of stereospecific binding pockets.

This guide benchmarks 3-F-3-MPP against mCPP (the non-selective 5-HT agonist standard)
and mFPP (the direct non-methylated parent) to validate its performance as a serotonergic
probe.
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Comparative Benchmarking: The Standards

The following table establishes the baseline performance metrics for the known standards

against which 3-F-3-MPP must be evaluated.

Feature Analyte: 3-F-3-MPP Standard A: mFPP Standard B: mCPP
1-(3- 1-(3-
1-(3-Fluorophenyl)-3- ] ) ] ]
Full Name ) ) Fluorophenyl)piperazi Chlorophenyl)piperazi
methylpiperazine
ne ne
1250098-88-4
CAS Number _ 3801-89-6 6640-24-0
(racemic)
Molecular Weight 194.25 g/mol 180.22 g/mol 196.68 g/mol
Lipophilicity (cLogP) ~2.1 (Predicted) 1.7-19 21-24
Chirality Yes (C3-Methyl) No No
] 5-HT Receptors 5-HT Receptors (Non-  5-HT2C/5-HT2B/ 5-
Primary Target .
(Probe) selective) HT1B
Stereoselectivity o High Potency
Key Advantage Low Steric Hindrance

Potential

Reference

Metabolic Liability

Reduced (Steric
Shielding)

High (Ring
Hydroxylation)

High (CYP2D6
Substrate)

Expert Insight: The shift from mFPP to 3-F-3-MPP involves a "Methyl Walk." While mFPP is a

generic serotonin mimic, the 3-methyl group in 3-F-3-MPP typically reduces affinity for 5-HT1A

while retaining or enhancing 5-HT2C affinity, mimicking the optimization path seen in drugs like

Lorcaserin.
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Structural Logic & Signaling Pathways

The following diagram illustrates the Structure-Activity Relationship (SAR) logic driving the
benchmark. It visualizes how the 3-methyl substitution alters the signaling profile compared to
the standards.[1]
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Caption: SAR Logic Flow. The 3-methyl group (Red) acts as a selectivity filter, potentially
reducing off-target 5-HT2A activity common in the parent mFPP.

Experimental Protocols for Benchmarking

To objectively validate 3-F-3-MPP, researchers must perform the following self-validating
assays. These protocols ensure the data generated is directly comparable to literature values
for mCPP.

Protocol A: Competitive Radioligand Binding (5-HT2C)

Objective: Determine the affinity (

) of 3-F-3-MPP relative to mCPP.

e Preparation:
o Source: HEK293 cells stably expressing human 5-HT2C receptors.

o Radioligand: [?H]-Mesulergine (1 nM).
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o Non-specific Block: 10 pM Mianserin.

o Workflow:

o Incubate membrane preparations (50 ug protein) with [3H]-Mesulergine and varying
concentrations of 3-F-3-MPP (

to
M) for 60 min at 37°C.

o Run parallel controls with mCPP (Standard B) and mFPP (Standard A).

o Terminate via rapid filtration over GF/B filters pre-soaked in 0.3% PEI.
o Data Analysis:

o Calculate

using non-linear regression.

o Convert to

using the Cheng-Prusoff equation:

o Success Criteria: The assay is valid only if the reference mCPP

falls within 10-50 nM.

Protocol B: Microsomal Stability Assay (Metabolic
Benchmarking)

Objective: Verify if the 3-methyl group improves stability compared to mFPP.
e System: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL).

e Reaction:
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o Substrate: 1 uM of 3-F-3-MPP vs. mFPP.

o Cofactor: NADPH regenerating system.
e Sampling:

o Time points: 0, 5, 15, 30, 60 min.

o Quench with ice-cold acetonitrile containing Internal Standard (e.g., Verapamil).
e Analysis (LC-MS/MS):

o Monitor the disappearance of parent compound.

o Calculate Intrinsic Clearance (
).
o Hypothesis: 3-F-3-MPP should show a lower
(longer half-life) than mFPP due to steric hindrance near the nitrogen.

Supporting Data & Interpretation

When interpreting results for 3-F-3-MPP, use the following literature-derived ranges for the
standards as the "Pass/Fail" or "Go/No-Go" criteria.

Table 2: Reference Performance Metrics (Literature
Consensus)
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Target Profile: 3-F-
3-MPP

Metric Standard: mCPP Standard: mFPP

5-HT2C Affinity (
3.4-15nM 20 - 50 nM < 100 nM (Expected)
)

5-HT2A Affinity ( > 200 nM (Desired for

32-50 nM 50 - 100 nM o
) Selectivity)
Selectivity (2C/2A) ~3-fold ~2-fold > 5-fold (Target)
. . N-oxide / Ring
Primary Metabolite Hydroxy-mCPP Hydroxy-mFPP ]
Hydroxylation

Interpretation Guide:
e If 3-F-3-MPP
> 500 nM: The methyl group causes excessive steric clash; the compound is inactive.

« If Selectivity > 10-fold: The compound is a superior probe to mCPP for distinguishing 5-HT2C
mediated behaviors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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